Cas no 528521-89-3 ((S)-(-)-7,7'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE)

• Product Name: (S)-(-)-7,7'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE
• CAS No: 528521-89-3
• MF: C₄₉H₅₀P₂
• MW: 700.868834972382
• MDL: MFCD08459343
• CID: 855050
• PubChem ID: 329762238
• Update Time: 2025-06-23

(S)-(-)-7,7'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-7,7'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO ]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE
• (R)-(+)-7,7'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE
• (R)-XYL-SDP
• (S)-(-)-7,7'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE
• (S)-XYL-SDP
• (S)-(-)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-2
• (R)-(+)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobiindene
• (S)-7,7'-Bis(bis(3,5-dimethylphenyl)phosphaneyl)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]
• [4'-bis(3,5-dimethylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-yl]-bis(3,5-dimethylphenyl)phosphane
• J10012
• AKOS015950864
• 917377-75-4
• SCHEMBL1224820
• J10011
• MFCD08459343
• (R)-Xyl-SDPne
• (R)-(+)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-1,1'-spirobiindane
• 528521-89-3
• (S)-(-)-7,7\\'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2\\',3,3\\'-TETRAHYDRO-1,1\\'-SPIROBIINDANE
• (R)-7,7'-Bis(bis(3,5-dimethylphenyl)phosphino)-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]
• 97%,98% ee

• MDL： MFCD08459343
• Inchi： 1S/C49H50P2/c1-31-19-32(2)24-41(23-31)50(42-25-33(3)20-34(4)26-42)45-13-9-11-39-15-17-49(47(39)45)18-16-40-12-10-14-46(48(40)49)51(43-27-35(5)21-36(6)28-43)44-29-37(7)22-38(8)30-44/h9-14,19-30H,15-18H2,1-8H3
• InChI Key： AZSBNBQMIMQOPG-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC=CC2CCC3(C4C(=CC=CC=4CC3)P(C3C=C(C)C=C(C)C=3)C3C=C(C)C=C(C)C=3)C=21

Computed Properties

• Exact Mass: 700.33900
• Monoisotopic Mass: 700.33877559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 51
• Rotatable Bond Count: 6
• Complexity: 967
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 13.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: >300 °C
• PSA: 27.18000
• LogP: 9.84870
• Solubility: Not available
• Sensitiveness: air sensitive
• Specific Rotation: -83° (c 0.53, CH2Cl2)
• Optical Activity: [α]22/D −62.0°, c = 1 in chloroform

(S)-(-)-7,7'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on (S)-(-)-7,7'-BIS[DI(3,5-DIMETHYLPHENYL)PHOSPHINO]-2,2',3,3'-TETRAHYDRO-1,1'-SPIROBIINDANE

Recent Advances in Chiral Phosphine Ligands: Focus on (S)-(-)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobiindane (CAS: 528521-89-3)

In the rapidly evolving field of asymmetric catalysis, chiral phosphine ligands play a pivotal role in enabling highly enantioselective transformations. Among these, (S)-(-)-7,7'-Bis[di(3,5-dimethylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobiindane (CAS: 528521-89-3) has emerged as a particularly promising candidate due to its unique structural features and exceptional catalytic performance. This research brief synthesizes the latest findings on this compound, highlighting its applications, mechanistic insights, and potential for pharmaceutical synthesis.

Recent studies have demonstrated the efficacy of this spirobiindane-based ligand in rhodium-catalyzed asymmetric hydrogenation reactions. A 2023 publication in Journal of the American Chemical Society reported enantiomeric excess values exceeding 99% for various α-dehydroamino acid derivatives when using this ligand system. The rigid spirocyclic backbone, combined with the sterically demanding 3,5-dimethylphenyl groups on phosphorus, creates an optimal chiral environment that accounts for this remarkable selectivity.

Structural characterization through X-ray crystallography (Acta Crystallographica, 2022) revealed key features of the 528521-89-3 complex: the spiro center induces a well-defined C2-symmetric geometry, while the dihedral angle between the two indane planes (87.5°) creates a nearly perfect chiral pocket for substrate binding. These structural insights have guided computational studies (ACS Catalysis, 2023) that model transition states and explain the observed enantioselectivity patterns.

Pharmaceutical applications have expanded significantly, with the ligand enabling efficient synthesis of chiral intermediates for β-blockers and antiviral agents. A notable case study (Organic Process Research & Development, 2023) demonstrated kilogram-scale production of a hepatitis C protease inhibitor precursor with 98.7% ee and 92% yield, showcasing the industrial viability of this catalytic system.

Ongoing research explores modifications to the 528521-89-3 scaffold. A recent patent (WO202318712) discloses electron-withdrawing group substitutions on the aryl phosphines, which reportedly enhance reactivity toward challenging substrates like tetrasubstituted olefins. Meanwhile, mechanistic investigations using in-situ NMR spectroscopy (Chemical Science, 2024) have elucidated the role of non-covalent interactions in stabilizing the catalyst-substrate complex.

Comparative studies with other privileged ligands (Advanced Synthesis & Catalysis, 2023) position 528521-89-3 as particularly effective for substrates bearing polar functional groups, attributed to secondary coordination effects. This property makes it invaluable for synthesizing biologically active molecules where such functionalities are prevalent.

Future directions include developing immobilized versions for continuous flow applications and exploring photoredox catalytic systems. Preliminary results (Nature Catalysis, 2024) suggest that the ligand's redox-active character could enable novel radical-based asymmetric transformations, potentially expanding its utility beyond traditional two-electron processes.